BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to
Perfluorohexanamide: Synthesis, Identification,
and Analysis

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Perfluorohexanamide

Cat. No.: B1368350

Introduction: Defining Perfluorohexanamide

The term "Perfluorohexanamide” can be ambiguous. This guide focuses on the fully
fluorinated derivative of hexanamide, systematically named 2,2,3,3,4,4,5,5,6,6,6-
undecafluorohexanamide. This compound is a short-chain per- and polyfluoroalkyl substance
(PFAS), a class of compounds of significant interest to researchers in environmental science,
toxicology, and materials science due to their unique properties and persistence. This guide will
provide an in-depth overview of its synthesis, analytical identification, and key considerations
for professionals in drug development and research.

Part 1: Core Identification and Physicochemical
Properties

A foundational aspect of working with any chemical compound is its unambiguous identification
and an understanding of its basic physical and chemical characteristics.

Chemical Identity

e Systematic Name: 2,2,3,3,4,4,5,5,6,6,6-Undecafluorohexanamide
e CAS Number: 335-54-6

e Molecular Formula: CeH2F11NO
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e Molecular Weight: 313.07 g/mol

e Chemical Structure:

Physicochemical Data

A summary of the known physicochemical properties of undecafluorohexanamide is presented
in Table 1. It is important to note that comprehensive experimental data for this specific
compound is limited in publicly accessible literature. The presented data is a combination of
information from chemical suppliers and predicted values.

Property Value Source

Melting Point 120-122 °C SynQuest Labs
Boiling Point (Predicted) 156.2 + 40.0 °C ChemicalBook
Density (Predicted) 1.660 £ 0.06 g/cm3 ChemicalBook
pKa (Predicted) 12.74 + 0.50 ChemicalBook

Part 2: Synthesis of Undecafluorohexanamide

While specific, detailed protocols for the synthesis of undecafluorohexanamide are not widely
published, a general and robust method for the preparation of perfluorinated amides involves
the reaction of a perfluoroacyl fluoride with ammonia. This approach is based on the high
reactivity of acyl fluorides towards nucleophiles.

General Synthetic Workflow

The synthesis can be conceptualized as a two-step process starting from the corresponding
perfluorinated carboxylic acid, perfluorohexanoic acid.

Perfluorohexanoic Acid
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PDF]. Available at: [https://www.benchchem.com/product/b1368350#perfluorohexanamide-
cas-number-and-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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